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Compound of Interest

Compound Name: HLM006474

Cat. No.: B607963 Get Quote

Essential Safety and Handling Guide for
HLM006474
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the pan-E2F inhibitor, HLM006474. Adherence to these guidelines

is crucial for ensuring the safety of researchers, scientists, and drug development professionals

in a laboratory setting.

Chemical and Physical Properties

Property Value

Synonyms HLM-006474, HLM 006474

Formula C25H25N3O2

Molecular Weight 399.49

CAS No. 353519-63-8

Hazard Identification and Precautionary Measures

HLM006474 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is imperative to wash skin thoroughly after handling and to refrain from eating,
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drinking, or smoking when using this product.[1] Environmental release should be avoided, and

any spillage should be collected.[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling HLM006474, the following personal protective

equipment is mandatory:

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection A suitable respirator should be used.[1]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of HLM006474 and the safety

of the laboratory environment.

Handling: Avoid inhalation and contact with eyes and skin.[1] The formation of dust and

aerosols should be prevented.[1] Work should be conducted in areas with appropriate

exhaust ventilation.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from

direct sunlight and sources of ignition.[1] Recommended storage temperatures are -20°C for

the powder form and -80°C when in solvent.[1]

Emergency Procedures

In the event of exposure or spillage, the following first aid and emergency measures should be

taken:
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Incident First Aid / Emergency Response

Eye Contact

Remove contact lenses, locate an eye-wash

station, and immediately flush eyes with large

amounts of water. Ensure adequate flushing by

separating eyelids with fingers. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Ingestion
If swallowed, call a POISON CENTER or doctor

if you feel unwell. Rinse the mouth.[1]

Spillage

Use full personal protective equipment.[1] Avoid

breathing vapors, mist, dust, or gas.[1] Ensure

adequate ventilation and evacuate personnel to

safe areas.[1] Prevent further leakage and keep

the product away from drains or water courses.

[1] Absorb solutions with a liquid-binding

material like diatomite.[1] Decontaminate

surfaces and equipment by scrubbing with

alcohol.[1]

Disposal Plan

Dispose of the contents and container to an approved waste disposal plant.[1] Avoid releasing

the substance into the environment.[1]

Experimental Protocols

HLM006474 is a pan-E2F inhibitor that blocks the DNA binding of E2F4.[2][3] In research

settings, it has been shown to reduce cell proliferation and induce apoptosis.[2]

In Vitro Cell Viability Assay: For cell viability assessment, cells can be incubated with

HLM006474 for 120 hours.[3] Cell viability can be measured using a reagent like CellTiter-
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Blue.[3] IC50 values, the concentration of the drug required for a 50% reduction in cell

growth, are determined using a sigmoidal equilibrium model regression.[3]

Stock Solution Preparation: To prepare a 10 mg/mL stock solution, dissolve the compound in

fresh DMSO.[2] For a 1 mL working solution, 50 μL of the 10 mg/mL DMSO stock can be

added to 400 μL of PEG300, mixed, followed by the addition of 50 μL of Tween80, and

finally, 500 μL of ddH2O is added to reach the final volume.[2] This mixed solution should be

used immediately.[2]

Experimental Workflow for Handling HLM006474
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Caption: A step-by-step workflow for the safe handling of HLM006474 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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